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Compound of Interest

Compound Name: 3-Chloropyridine

Cat. No.: B048278

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the commercial landscape for 3-Chloropyridine
(CAS No. 626-60-8), a critical heterocyclic building block in the synthesis of pharmaceuticals
and agrochemicals.[1] Given its importance, understanding the supplier base, available grades,
and procurement strategies is essential for seamless research and development.

Introduction to 3-Chloropyridine

3-Chloropyridine is a chlorinated pyridine derivative widely used as a versatile intermediate in
organic synthesis.[2] Its structure allows it to participate in a variety of chemical reactions,
making it a key starting material for numerous biologically active molecules, including anti-
inflammatory drugs, anti-cancer agents, herbicides, and insecticides.[1] The compound is
typically a clear, colorless to pale yellow liquid with a boiling point of approximately 148°C.

Commercial Purity and Grades

The purity of 3-Chloropyridine is a critical parameter, particularly for pharmaceutical
applications where stringent quality control is mandatory.[3] Suppliers typically offer several
grades, which can be broadly categorized as follows. It is imperative to request a Certificate of
Analysis (CoA) for each batch to confirm its specifications.[4]
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Purity Grade Typical Assay (%) Common Applications
) Agrochemical synthesis,
Technical Grade 95-98% ) ) o
industrial applications
Laboratory R&D, non-GMP
Reagent Grade >98% )
synthesis[5][6][7]
Pharmaceutical intermediate
High Purity / Pharma Grade =>99% to >99.5% (GC) synthesis, GMP processes|[1]

[B1[9][10]

Note: The exact specifications can vary by supplier. Always consult the supplier's
documentation.

Major Suppliers and Manufacturers

The global market for chloropyridines is robust, with key manufacturing hubs located in China,
India, Europe, and the United States.[3][11] The supplier landscape ranges from large-scale
manufacturers focused on bulk production to catalog companies specializing in research and
development quantities.

Pricing for 3-Chloropyridine is highly dependent on volume, purity, and market conditions.
While small, lab-scale quantities can be purchased directly online, bulk orders for drug
development and commercial manufacturing require direct engagement with suppliers for
guotations. One 2023 listing from a supplier in India indicated a price of approximately X748/kg
(subject to change and negotiation).[12]

The following table summarizes a selection of notable global suppliers. This list is not
exhaustive but represents a cross-section of the market.
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Supplier Headquarters Scale of Operation Notable Features
Extensive catalog,
) ) ReagentPlus® grade
Sigma-Aldrich (Merck)  Germany Research & Bulk

(99% purity), strong
global distribution.[13]

Thermo Scientific
(Fisher)

United States

Research & Bulk

Offers various
quantities (e.g., 10g,
100mL) with purities
of 99%+.[9][14]

Tokyo Chemical
Industry (TCI)

Japan

Research & Bulk

Global presence with
a focus on high-quality
reagents, offers >95%
purity grades.[15][16]

Hebei Weimiao

China

Manufacturing

A representative of the
large chemical
manufacturing base in
China.[3]

Shandong Kanghong

China

Manufacturing/Export

Manufacturer and
exporter of
pharmaceutical
chemicals, offering
>99% purity.[17]

Simson Pharma
Limited

India

Manufacturing

Provides high-quality
3-Chloropyridine with
an accompanying
Certificate of Analysis.

[4]

Varna Chems

India

Manufacturing

Indian-based
manufacturer offering
purities up to 99% and
package sizesup to 1
MT.[8]
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UK-based supplier
with stock available in

Apollo Scientific United Kingdom Research & Bulk the UK and US,
offering =295% purity.
[18]

Offers 98% purity and

provides discounts on

Manchester Organics United Kingdom Research & Bulk
larger volume orders.
[6]
Provides =98% purity
and offers services
) including custom
ChemScene United States Research & Custom

synthesis and
commercial

production.[7]

Procurement Workflow for Key Starting Materials

For drug development professionals, sourcing a key starting material like 3-Chloropyridine
involves a structured process beyond a simple purchase. This workflow ensures quality,
regulatory compliance, and a stable supply chain.
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Phase 1: Planning & Identification

Define Requirements
(Quantity, Purity, Specs)

Identify Potential Suppliers
(Desktop Research, Databases)

Phase 2: Qualifvcation & Vetting

Request for Information (RFI)
& Initial Screening

l

Request for Quotation (RFQ)
(Pricing, Lead Times)

l

Request & Qualify Sample
(Internal QC Analysis)

Supplier Audit

(Quality Systems, GMP Compliance)

Phase 3: Contracting & Logistics

Negotiate Supply Agreement
& Finalize Terms

Issue Purchase Order (PO)

Arrange Logistics & Shipping
(incl. Dangerous Goods Handling)

Goods Receipt & Final QC

Click to download full resolution via product page

Caption: Procurement workflow for sourcing critical chemical reagents.
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This diagram illustrates the logical progression from defining technical requirements to
receiving and qualifying the material. A critical step for researchers in drug development is the
supplier audit (F), which is essential for ensuring that the manufacturer complies with Good
Manufacturing Practices (GMP) where required.[3] Furthermore, as 3-Chloropyridine is
classified as a dangerous good for transport, proper logistics and handling are mandatory.[19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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